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Compound of Interest

Compound Name: Ethanesulfonamide

Cat. No.: B075362

Introduction

Ethanesulfonamide, with the CAS registry number 1520-70-3, is an organic compound
belonging to the sulfonamide class of molecules.[1] Characterized by an ethanesulfonyl group
linked to an amino group, this white crystalline solid serves as a versatile building block in
organic synthesis and holds relevance in the fields of medicinal chemistry and proteomics
research.[1][2] Its utility stems from the reactive sulfonamide moiety, which can be further
functionalized, and its structural similarity to p-aminobenzoic acid (PABA), conferring potential
antibacterial properties characteristic of the sulfonamide drug class. This guide provides a
comprehensive overview of Ethanesulfonamide's chemical and physical properties,
spectroscopic data, synthesis, and key applications for professionals in research and drug
development.

Chemical and Physical Properties

Ethanesulfonamide is a relatively simple yet important molecule. Its fundamental properties
are summarized in the table below, providing a quick reference for laboratory use and
theoretical modeling.
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Property Value Source

Molecular Formula C2H7NO:2S [1112]

Molecular Weight 109.15 g/mol [1]

Appearance White crystalline solid [1]

Melting Point 60 °C

- ) 214.9+23.0 °C at 760 mmHg

Boiling Point )
(Predicted)

Density 1.265+0.06 g/cm3 (Predicted)

pKa 10.81+0.60 (Predicted)
INChl=1S/C2H7NO2S/c1-2-

InChl [1]
6(3,4)5/h2H2,1H3,(H2,3,4,5)
ZCRZCMUDOWDGOB-

InChiKey [1]

UHFFFAOYSA-N

Canonical SMILES

CCS(=0)(=0)N

[1]

Solubility

Soluble in water

[1]

Table 1: Physicochemical Properties of Ethanesulfonamide

Spectroscopic Data

The structural elucidation of Ethanesulfonamide is confirmed through various spectroscopic
techniques. The expected and observed spectral data are crucial for identity confirmation in
synthetic and analytical applications.
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Spectroscopic Technique Data Source

Predicted shifts: -CHs (~1.3
m, triplet), -CHz- (~3.1 ppm,
1H NMR PP plet _( PP General NMR Principles
quartet), -NHz (variable, broad

singlet)

Predicted shifts: -CHs (~10
13C NMR [1]
ppm), -CHz- (~48 ppm)

Characteristic peaks for N-H
stretching, S=0 stretching

FT-IR (Melt) ) ) [1]
(asymmetric and symmetric),

and C-H stretching.

Molecular ion peak (M+) and
Mass Spectrometry (GC-MS) characteristic fragmentation [1]

pattern.

Table 2: Spectroscopic Data for Ethanesulfonamide

Synthesis and Experimental Protocols
General Synthesis of Ethanesulfonamide
The most common laboratory synthesis of Ethanesulfonamide involves the reaction of

ethanesulfonyl chloride with ammonia. This nucleophilic substitution reaction is a standard
method for the formation of primary sulfonamides.
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Caption: General workflow for the synthesis of Ethanesulfonamide.
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Experimental Protocol: Synthesis of Ethanesulfonamide

e Reaction Setup: A solution of ethanesulfonyl chloride in a suitable aprotic solvent (e.g.,
diethyl ether or dichloromethane) is prepared in a round-bottom flask equipped with a
magnetic stirrer and cooled in an ice bath.

» Addition of Ammonia: An excess of aqueous ammonia is added dropwise to the stirred
solution of ethanesulfonyl chloride. The reaction is exothermic and the temperature should
be maintained below 10 °C.

o Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
until the starting material is consumed.

o Work-up: The reaction mixture is transferred to a separatory funnel. The organic layer is
separated, and the aqueous layer is extracted with the same organic solvent. The combined
organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure to yield the crude product. The
crude Ethanesulfonamide is then purified by recrystallization from a suitable solvent system
(e.g., ethanol/water) to afford the final product as a white crystalline solid.

Experimental Protocol: Spectroscopic Analysis

The following are general procedures for obtaining spectroscopic data for Ethanesulfonamide.
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Caption: Workflow for spectroscopic analysis of Ethanesulfonamide.
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o A small amount of Ethanesulfonamide is dissolved in a suitable deuterated solvent (e.qg.,
CDCIs or DMSO-de).

o The solution is transferred to an NMR tube.
o 1H and 3C NMR spectra are acquired on an NMR spectrometer.
o Fourier-Transform Infrared (FT-IR) Spectroscopy:

o For a solid sample, a KBr pellet is prepared by mixing a small amount of
Ethanesulfonamide with dry KBr powder and pressing it into a transparent disk.

o Alternatively, a spectrum can be obtained from the neat solid using an Attenuated Total
Reflectance (ATR) accessory.
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o The IR spectrum is recorded using an FT-IR spectrometer.

e Mass Spectrometry (MS):

o Adilute solution of Ethanesulfonamide is prepared in a volatile solvent such as methanol
or acetonitrile.

o The sample is introduced into the mass spectrometer via a suitable ionization source (e.g.,
electron ionization for GC-MS or electrospray ionization for LC-MS).

o The mass spectrum is acquired over an appropriate mass-to-charge (m/z) range.

Applications in Research and Development

Pharmaceutical Synthesis

Ethanesulfonamide serves as a key building block in the synthesis of more complex
molecules with potential therapeutic applications. The sulfonamide group is a well-established
pharmacophore found in a variety of drugs, including diuretics, anticonvulsants, and
hypoglycemic agents. The ethyl group of Ethanesulfonamide can be further functionalized to
introduce desired physicochemical properties and biological activities.

Proteomics Research

In the field of proteomics, Ethanesulfonamide and its derivatives can be utilized in several
ways.[2] One application is in "click chemistry," a set of biocompatible reactions that enable the
specific and efficient labeling of biomolecules. For instance, an azide- or alkyne-modified
version of Ethanesulfonamide could be used to tag proteins or peptides for subsequent
analysis by mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Ethanesulfonamide (CAS 1520-70-3): A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075362#ethanesulfonamide-cas-number-1520-70-3-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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